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Introduction
Indium-111 (In-111) oxine labeled white blood cell (WBC) scintigraphy is a cornerstone nuclear

medicine imaging modality for the diagnosis and localization of occult infections and

inflammatory processes.[1][2][3] This technique leverages the natural physiological function of

leukocytes, which migrate to and accumulate at sites of inflammation.[1][2][4] By labeling a

patient's own white blood cells with the gamma-emitting radionuclide In-111, clinicians can

visualize these areas of inflammation, providing critical diagnostic information, particularly when

other imaging modalities are inconclusive or contraindicated.[1][2]

This document provides a comprehensive overview of the protocol for labeling autologous

leukocytes with In-111 oxine, including detailed experimental procedures, quality control

measures, and imaging guidelines.

Mechanism of Labeling
The labeling of leukocytes with In-111 oxine is a passive process driven by the lipophilic nature

of the In-111 oxine complex.[5][6] Indium-111 forms a neutral, lipid-soluble 1:3 complex with

oxine (8-hydroxyquinoline).[5][7] This allows the complex to diffuse across the leukocyte cell

membrane.[5][6][7] Once inside the cell, the relatively weak In-111 oxine complex dissociates.

[7] The In-111 cation then binds with high affinity to intracellular cytoplasmic components, while

the oxine is released from the cell.[5][7]
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Clinical Applications
In-111 oxine labeled WBC scintigraphy is a valuable tool for a variety of clinical indications,

including:

Osteomyelitis: Particularly in the appendicular skeleton.[1][2]

Prosthetic Joint Infections: Aiding in the differentiation between infection and aseptic

loosening.[1][2]

Vascular Graft Infections.[1][2]

Intra-abdominal Infections and Abscesses.[1][5]

Inflammatory Bowel Disease (IBD).[1][5]

Fever of Unknown Origin (FUO).[1][2]

Experimental Protocols
Strict adherence to aseptic techniques is mandatory throughout the entire procedure to ensure

the safety and efficacy of the labeled cell product for patient administration.[5][8]

I. Leukocyte Isolation
Blood Collection: Withdraw 40-80 mL of venous blood from the patient into a syringe

containing an anticoagulant such as acid citrate dextrose (ACD) or heparin.[8] A large gauge

needle (e.g., 19-20 gauge) is recommended to minimize cell damage.

Sedimentation of Red Blood Cells: Add a sedimenting agent like 6% hydroxyethyl starch

(HES) to the whole blood. Allow the red blood cells to sediment by gravity for approximately

30-60 minutes, or until the plasma layer is relatively free of red blood cells.

Leukocyte-Rich Plasma (LRP) Collection: Carefully collect the LRP supernatant, which

contains the leukocytes, platelets, and some residual red blood cells.

Centrifugation: Centrifuge the LRP at a low speed (e.g., 150-450 g) for 5-8 minutes to pellet

the leukocytes.[9]
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Plasma Removal: Remove the supernatant, which is platelet-rich plasma.

Red Blood Cell Lysis (Optional): If significant red blood cell contamination is present,

resuspend the cell pellet in a small volume of sterile saline and add a hypotonic lysing agent,

followed by restoration of isotonicity.

Washing: Wash the leukocyte pellet with sterile saline or phosphate-buffered saline (PBS) to

remove any remaining plasma and anticoagulant. Centrifuge again and discard the

supernatant.

II. Leukocyte Labeling with Indium-111 Oxine
Resuspension: Gently resuspend the isolated leukocyte pellet in sterile saline or PBS. The

presence of plasma should be minimized as transferrin can compete for the In-111.[10]

Addition of In-111 Oxine: Add approximately 18.5-20 MBq (500 µCi) of In-111 oxine to the

cell suspension.[5][10]

Incubation: Incubate the mixture at room temperature for 10-15 minutes with gentle, periodic

swirling to ensure adequate mixing and prevent cell clumping.[5]

Washing: After incubation, add sterile saline or PBS to the labeled cell suspension and

centrifuge to pellet the now-labeled leukocytes.

Supernatant Removal: Carefully remove and retain the supernatant, which contains unbound

In-111 oxine. This is used for the calculation of labeling efficiency.

Final Resuspension: Gently resuspend the labeled leukocyte pellet in 5-10 mL of autologous

platelet-poor plasma or sterile saline for patient administration.

III. Quality Control
Labeling Efficiency: Calculate the labeling efficiency by measuring the radioactivity in the cell

pellet and the supernatant using a dose calibrator. The formula is:

Labeling Efficiency (%) = [Activity in Cell Pellet / (Activity in Cell Pellet + Activity in

Supernatant)] x 100

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://dailymed.nlm.nih.gov/dailymed/fda/fdaDrugXsl.cfm?setid=eadcaf93-c53e-41b6-aebb-7e7d57f5b303
https://pmc.ncbi.nlm.nih.gov/articles/PMC2844966/
https://dailymed.nlm.nih.gov/dailymed/fda/fdaDrugXsl.cfm?setid=eadcaf93-c53e-41b6-aebb-7e7d57f5b303
https://pmc.ncbi.nlm.nih.gov/articles/PMC2844966/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083753?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A labeling efficiency of greater than 70% is generally considered acceptable.[10]

Cell Viability: A sample of the labeled leukocytes can be assessed for viability using a trypan

blue exclusion assay. Viability should be greater than 95%.

Visual Inspection: Visually inspect the final cell suspension for any clumps or aggregates.

The presence of significant clumping may indicate cell damage and can lead to altered

biodistribution upon injection.[10]

IV. Patient Administration and Imaging
Administration: The In-111 labeled leukocytes should be administered to the patient

intravenously as soon as possible, preferably within 1-2 hours of labeling.[9] The injection

should be given slowly through a large-bore needle to minimize cell damage.

Imaging Protocol: Imaging is typically performed at 18-24 hours post-injection to allow for

clearance of background activity and migration of the labeled leukocytes to the site of

infection.[3][11]

Instrumentation: A large field-of-view gamma camera equipped with a medium-energy

collimator is used.

Energy Windows: Dual energy windows are centered around the two photopeaks of In-111

(171 keV and 245 keV).[3]

Image Acquisition: Planar static images of the whole body or specific regions of interest

are acquired. SPECT or SPECT/CT imaging can be performed for better localization of

abnormal uptake.[3]
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Parameter
Recommended
Value/Range

Reference

Blood Volume for Leukocyte

Isolation
40 - 80 mL (adults) [8]

In-111 Oxine Activity for

Labeling
18.5 - 20 MBq (500 µCi) [5]

Recommended Patient Dose 7.4 - 18.5 MBq (200 - 500 µCi) [10]

Incubation Time 10 - 15 minutes [5]

Incubation Temperature Room Temperature [5]

Labeling Efficiency > 70% [10]

Time from Labeling to

Reinjection
< 1-2 hours [9]

Imaging Time Post-Injection 18 - 24 hours [3][11]

Physical Half-life of In-111 2.8 days [3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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